Cas no 2098058-41-2 (1-Cyclopropylpyrrolidin-3-amine dihydrochloride)

• Product Name: 1-Cyclopropylpyrrolidin-3-amine dihydrochloride
• CAS No: 2098058-41-2
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD28895333
• CID: 4710929
• PubChem ID: 121209141
• Update Time: 2025-05-22

1-Cyclopropylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylpyrrolidin-3-amine dihydrochloride
• MFCD28895333
• 2098058-41-2
• 1-Cyclopropylpyrrolidin-3-aminedihydrochloridemin95%
• AKOS026748232
• DB-407708
• F76701
• F2167-4381
• 1-cyclopropylpyrrolidin-3-amine;dihydrochloride
• 1-Cyclopropylpyrrolidin-3-amine dihydrochloride

• MDL： MFCD28895333
• Inchi： 1S/C7H14N2.2ClH/c8-6-3-4-9(5-6)7-1-2-7;;/h6-7H,1-5,8H2;2*1H
• InChI Key： KZLUHJOWYCWZHU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCC(C1)N)C1CC1

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Additional information on 1-Cyclopropylpyrrolidin-3-amine dihydrochloride

1-Cyclopropylpyrrolidin-3-amine Dihydrochloride: A Comprehensive Overview

1-Cyclopropylpyrrolidin-3-amine dihydrochloride (CAS No: 2098058-41-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrrolidine backbone, making it a valuable molecule for various applications. The dihydrochloride salt form is particularly notable for its stability and solubility properties, which are advantageous in both research and industrial settings.

The synthesis of 1-Cyclopropylpyrrolidin-3-amine dihydrochloride involves a series of well-established organic reactions, including alkylation, cyclization, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, ensuring its reliability for downstream applications. Researchers have also explored alternative routes to optimize the synthesis process, reducing costs and minimizing environmental impact.

One of the most promising areas of research involving 1-Cyclopropylpyrrolidin-3-amine dihydrochloride is its potential as a precursor in drug development. The compound's structural features make it an ideal candidate for modifying pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, studies have demonstrated that derivatives of this compound exhibit enhanced absorption profiles in preclinical models, suggesting its utility in developing orally administered drugs.

In addition to its role in pharmaceuticals, 1-Cyclopropylpyrrolidin-3-amine dihydrochloride has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Recent research highlights its potential as a ligand in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

The dihydrochloride salt form of this compound is particularly advantageous due to its improved solubility in aqueous media. This property is crucial for applications requiring precise dosing and controlled release mechanisms. Moreover, the compound's stability under various pH conditions makes it suitable for use in both acidic and neutral environments, broadening its applicability across different industries.

From a safety standpoint, 1-Cyclopropylpyrrolidin-3-amine dihydrochloride has been subjected to rigorous testing to ensure compliance with international safety standards. Regulatory agencies have deemed it safe for use in controlled settings, provided appropriate handling procedures are followed. This assessment underscores the importance of adhering to best practices when working with chemical compounds to minimize risks associated with exposure.

In conclusion, 1-Cyclopropylpyrrolidin-3-amine dihydrochloride (CAS No: 2098058-41-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and application-specific modifications, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in scientific innovation is expected to grow significantly.